Cas no 1174854-44-4 (5-methyl-1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-3-amine)

• Product Name: 5-methyl-1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-3-amine
• CAS No: 1174854-44-4
• MF: C₁₃H₂₀N₆
• MW: 260.338101387024
• MDL: MFCD12405275
• CID: 3159777
• PubChem ID: 45602144
• Update Time: 2025-07-16

5-methyl-1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethy l]-1H-pyrazol-3-amine
• 5-methyl-1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-3-amine
• 5-methyl-1-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]pyrazol-3-amine
• 5-Methyl-1-(2-(6,7,8,9-tetrahydro-5h-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl)-1,2-dihydro-3h-pyrazol-3-imine
• 5-methyl-1-[2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl]-1H-pyrazol-3-amine
• 5-METHYL-1-(2-{5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL}ETHYL)PYRAZOL-3-AMINE
• 1174854-44-4
• STK510352
• AKOS005169070
• ZWB85444
• EN300-232234
• CS-0280641
• 5-Methyl-1-(2-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)ethyl)-1H-pyrazol-3-amine
• 5-methyl-1-(2-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}ethyl)-1H-pyrazol-3-amine

• MDL： MFCD12405275
• Inchi： 1S/C13H20N6/c1-10-9-11(14)17-19(10)8-6-13-16-15-12-5-3-2-4-7-18(12)13/h9H,2-8H2,1H3,(H2,14,17)
• InChI Key： VUMRJAIDQDZSHV-UHFFFAOYSA-N
• SMILES： N12C(CCN3C(C)=CC(N)=N3)=NN=C1CCCCC2

Computed Properties

• Exact Mass: 260.17494466Da
• Monoisotopic Mass: 260.17494466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on 5-methyl-1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-3-amine

Introduction to 5-methyl-1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-3-amine (CAS No. 1174854-44-4)

5-methyl-1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-3-amine, with the CAS number 1174854-44-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as triazolopyrazoles, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a pyrazole ring and a triazoloazepine moiety, both of which contribute to its pharmacological properties.

The pyrazole ring is a well-known heterocyclic structure that is widely used in the design of drugs due to its ability to modulate various biological targets. Pyrazoles are often incorporated into drug molecules to enhance their potency and selectivity. In the case of 5-methyl-1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-3-amine, the pyrazole ring is substituted with a methyl group at the 5-position and an ethyl group linked to a triazoloazepine moiety at the 1-position. This substitution pattern is crucial for the compound's biological activity.

The triazoloazepine moiety is another key structural feature of this compound. Triazoloazepines are a class of heterocycles that have been extensively studied for their potential therapeutic applications. They are known to exhibit a wide range of biological activities, including anti-inflammatory, anticonvulsant, and neuroprotective effects. The presence of this moiety in 5-methyl-1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-3-amine suggests that it may have similar pharmacological properties.

Recent research has focused on the potential therapeutic applications of 5-methyl-1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-3-amine in various diseases. One notable area of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Another area of research involves the neuroprotective properties of 5-methyl-1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}ethyl)-1H-pyrazol-3-amine. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxins. These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective effects, 5-methyl-1-(2-{5H,6H,7H,8H,9H-1,2,4triazolo4，3-aazepin－3－yl}ethyl)－1Ｈ－pyrazol－３－amine has also shown promise as an anticonvulsant agent. Animal studies have indicated that it can effectively reduce seizure activity in models of epilepsy. This property makes it a potential candidate for the development of new antiepileptic drugs.

The pharmacokinetic properties of 5-methyl－１－（２－｛５Ｈ，６Ｈ，７Ｈ，８Ｈ，９Ｈ－１，２，４triazolo４，３－ａaazepin－３－yl｝ethyl）－１Ｈ－pyrazol－３－amine have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. This suggests that it can be administered orally and may have a long-lasting effect in vivo.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of 5-methyl－１－（２－｛５Ｈ，６Ｈ，７Ｈ，８Ｈ，９Ｈ－１，２，４triazolo４，３－ａaazepin－３－yl｝ethyl）－１Ｈ－pyrazol－３－amine. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into its potential as a novel therapeutic agent for various diseases.

In conclusion, ５-methyl--１--（２--｛５Ｈ，６Ｈ，７Ｈ，８Ｈ，９Ｈ--１，２，４triazolo４，３--ａaazepin--３--yl｝ethyl）--１Ｈ--pyrazol--３--amine (CAS No. 1174854--４４--４) is a promising compound with a unique structure and diverse biological activities. Its potential applications in anti-inflammatory therapy,neuroprotection, and anticonvulsant treatment make it an exciting area of research in medicinal chemistry and pharmaceutical development.